Cas no 62071-14-1 (2-Thiophenecarboxylic acid, 5-(octadecyloxy)-)

2-Thiophenecarboxylic acid, 5-(octadecyloxy)- structure
62071-14-1 structure
Product Name:2-Thiophenecarboxylic acid, 5-(octadecyloxy)-
CAS No:62071-14-1
MF:C23H40O3S
MW:396.626906394959
CID:459113
PubChem ID:21441828
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 5-(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(octadecyloxy)-
    • 5-octadecoxythiophene-2-carboxylic acid
    • 5-Octadecyloxy-2-thiophenecarboxylic acid
    • 5-(OCTADECYLOXY)THIOPHENE-2-CARBOXYLIC ACID
    • 62071-14-1
    • DTXSID20613959
    • SCHEMBL11713932
    • CXXVSEMZXWJOIB-UHFFFAOYSA-N
    • Inchi: 1S/C23H40O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22-19-18-21(27-22)23(24)25/h18-19H,2-17,20H2,1H3,(H,24,25)
    • InChI Key: CXXVSEMZXWJOIB-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1OCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 396.27
  • Monoisotopic Mass: 396.26981631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 19
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 46.53

2-Thiophenecarboxylic acid, 5-(octadecyloxy)- Related Literature

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